![molecular formula C6H4FNO4S B142115 4-Nitrobenzenesulfonyl fluoride CAS No. 349-96-2](/img/structure/B142115.png)
4-Nitrobenzenesulfonyl fluoride
Overview
Description
4-Nitrobenzenesulfonyl fluoride is an organic compound with nitro groups and phenylsulfonyl fluoride groups . It is a protein modifying agent shown to be specific for tyrosine . It is mainly used as an intermediate in organic synthesis .
Synthesis Analysis
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .Molecular Structure Analysis
The molecular formula of 4-Nitrobenzenesulfonyl fluoride is C6H4FNO4S . Its average mass is 205.164 Da and its monoisotopic mass is 204.984512 Da .Chemical Reactions Analysis
The sulfonyl fluoride motif can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .Physical And Chemical Properties Analysis
4-Nitrobenzenesulfonyl fluoride is a white to light yellow crystal . Its melting point is approximately 89-90°C . The density is 1.6±0.1 g/cm3, boiling point is 305.1±25.0 °C at 760 mmHg, and vapour pressure is 0.0±0.6 mmHg at 25°C .Scientific Research Applications
Click Chemistry
NBSF finds application in click chemistry as a reagent for introducing sulfonyl groups into molecules. This reaction is highly selective and efficient, allowing for the rapid synthesis of complex molecules with potential applications in drug discovery and material science .
Lithium–Oxygen Batteries
NBSF has been proposed as an electrolyte additive in lithium–oxygen batteries. It contributes to forming a stable organic–inorganic hybrid solid electrolyte interphase (SEI) layer on the lithium surface, enhancing the battery’s performance and longevity .
Mechanism of Action
Target of Action
4-Nitrobenzenesulfonyl fluoride is an organic compound that contains nitro groups and benzenesulfonyl fluoride groups . It is primarily used as an intermediate in organic synthesis and as an important aromatic nitrating agent .
Mode of Action
The compound can react with amines to produce nitrophenyl sulfonate . The sulfonyl fluoride motif in the compound can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids .
Biochemical Pathways
It is known that the compound can be used in the assembly of -so2- linked small molecules with proteins or nucleic acids . This suggests that it may play a role in modifying protein or nucleic acid structures and functions.
Result of Action
The primary result of the action of 4-Nitrobenzenesulfonyl fluoride is the production of nitrophenyl sulfonate when it reacts with amines . This reaction is commonly used in organic synthesis. The compound’s ability to link small molecules with proteins or nucleic acids suggests that it could also be used to modify these biomolecules .
Action Environment
The action of 4-Nitrobenzenesulfonyl fluoride is highly dependent on the reaction conditions. It should be used in a well-ventilated laboratory environment to avoid inhalation of its vapors . Proper storage and handling under the correct conditions can reduce its potential hazards .
Safety and Hazards
Avoid dust formation, breathing mist, gas, or vapours. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . Compared with current methods, direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . This method provides an overview of recent advances in the generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides .
Relevant Papers There are several peer-reviewed papers and technical documents related to 4-Nitrobenzenesulfonyl fluoride available at Sigma-Aldrich . These documents provide more detailed information and can be a good resource for further reading.
properties
IUPAC Name |
4-nitrobenzenesulfonyl fluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRLAPUHJWRZEIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00188458 | |
Record name | 4-Nitrobenzenesulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00188458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitrobenzenesulfonyl fluoride | |
CAS RN |
349-96-2 | |
Record name | 4-Nitrobenzenesulfonyl fluoride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=349-96-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Nitrobenzenesulfonyl fluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000349962 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Nitrobenzenesulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00188458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Nitrobenzenesulfonyl Fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 4-NBSF contribute to improved performance in lithium-ion batteries?
A: 4-NBSF functions as an electrolyte additive, playing a crucial role in forming a stable solid-electrolyte interphase (SEI) layer on the silicon anode surface []. This is crucial as silicon anodes, while promising for their high capacity, suffer from significant volume expansion during cycling, leading to instability. The SEI layer formed with 4-NBSF demonstrates a unique "trinity" functionality:
- Beneficial Decomposition: 4-NBSF undergoes reductive decomposition in the electrolyte, contributing to the formation of a robust hybrid SEI layer [].
- Enhanced Mechanical Strength: This hybrid SEI layer, composed of both organic and inorganic components, provides enhanced mechanical strength to the electrode, better accommodating the volume changes in silicon during cycling [].
- Improved Ion Transport: The SEI layer facilitates efficient lithium-ion transport while simultaneously mitigating detrimental side reactions with the electrolyte [].
Q2: Beyond lithium-ion batteries, are there other applications where 4-NBSF shows promise?
A: Yes, research indicates that 4-NBSF can be utilized in lithium-oxygen batteries as well []. Similar to its role in lithium-ion batteries, it acts as an electrolyte additive, promoting the formation of a stable SEI layer on the lithium metal anode. In this context, the decomposition of 4-NBSF leads to the formation of lithium fluoride (LiF) and lithium nitride (Li3N) within the SEI layer [].
Q3: What is the significance of LiF and Li3N formation in the SEI layer from 4-NBSF?
A: The presence of LiF and Li3N within the SEI layer offers two significant advantages []:
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